Cas no 20105-73-1 (b-D-erythro-Pentofuranuronic acid,1,2-dideoxy-1-(5-fluoro-3,4-dihydro-2,4-dioxo-1(2H)-pyrimidinyl)-,2-chloroethyl ester)

20105-73-1 structure
Product name:b-D-erythro-Pentofuranuronic acid,1,2-dideoxy-1-(5-fluoro-3,4-dihydro-2,4-dioxo-1(2H)-pyrimidinyl)-,2-chloroethyl ester
b-D-erythro-Pentofuranuronic acid,1,2-dideoxy-1-(5-fluoro-3,4-dihydro-2,4-dioxo-1(2H)-pyrimidinyl)-,2-chloroethyl ester Chemical and Physical Properties
Names and Identifiers
-
- b-D-erythro-Pentofuranuronic acid,1,2-dideoxy-1-(5-fluoro-3,4-dihydro-2,4-dioxo-1(2H)-pyrimidinyl)-,2-chloroethyl ester
- 2-Chloroethyl 5-(5-fluoro-2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)-3-hydroxytetrahydrofuran-2-carboxylate
- 2,4-DINITRO-5-FLUOROBENZOIC ACID
- 5-Fluor-2,4-dinitro-benzoesaeure
- 5-fluoro-2,4-dinitro-benzoic acid
- AG-F-39244
- AGN-PC-00NZVQ
- Benzoic acid,5-fluoro-2,4-dinitro-
- Benzoicacid, 3-fluoro-4,6-dinitro- (8CI)
- CL23460
- CTK4I1336
- NCI60_000458
- 20105-73-1
- DTXSID10942129
- 2-Chloroethyl 5-(5-fluoro-2,4-dihydropyrimidin-1(2H)-yl)-3-hydroxytetrahydrofuran-2-carboxylate
- 1-[5-(2-Chloroethyl)-2-deoxypentofuranosyluronosyl]-5-fluoro-4-hydroxypyrimidin-2(1H)-one
- NSC-119173
- CHEMBL1975394
- NSC119173
-
- Inchi: InChI=1S/C11H12ClFN2O6/c12-1-2-20-10(18)8-6(16)3-7(21-8)15-4-5(13)9(17)14-11(15)19/h4,6-8,16H,1-3H2,(H,14,17,19)
- InChI Key: OPZOUDUNAZXSTL-UHFFFAOYSA-N
- SMILES: ClCCOC(C1C(O)CC(N2C=C(F)C(=O)NC2=O)O1)=O
Computed Properties
- Exact Mass: 322.03686
- Monoisotopic Mass: 322.0367920g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 21
- Rotatable Bond Count: 5
- Complexity: 499
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 105Ų
Experimental Properties
- PSA: 105.17
- LogP: -0.89390
b-D-erythro-Pentofuranuronic acid,1,2-dideoxy-1-(5-fluoro-3,4-dihydro-2,4-dioxo-1(2H)-pyrimidinyl)-,2-chloroethyl ester Related Literature
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Veena Mounasamy,Ganesh Kumar Mani,Dhivya Ponnusamy,P. R. Reshma,Arun K. Prasad,Sridharan Madanagurusamy New J. Chem., 2020,44, 12473-12485
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Iqbal Ahmad,Mohammad Hassan Baig,Mohammad Shavez Khan,Mohd Shahnawaz Khan,Iftekhar Hassan,Nasser Abdulatif Al-Shabib RSC Adv., 2016,6, 27952-27962
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Hale Ocak,Belkız Bilgin-Eran,Carsten Tschierske Soft Matter, 2013,9, 4590-4597
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Yanqing Cong,Xiang Chen,Wanxing Wang,Shi-Wen Lv New J. Chem., 2021,45, 21278-21284
-
Jie Lv,Shuangling Wang,Cong Zhang,Yulong Lin,Yan Fu,Meng Li Analyst, 2020,145, 5032-5040
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